molecular formula C19H17ClN2O4S B2501111 N-(4-chlorophenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide CAS No. 922854-81-7

N-(4-chlorophenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide

Cat. No. B2501111
CAS RN: 922854-81-7
M. Wt: 404.87
InChI Key: QVOJCIGPQGKKFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-chlorophenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide, also known as CFMSB, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a sulfonamide-based compound that has shown promising results in various studies, making it a popular choice for researchers in the field of medicinal chemistry.

Scientific Research Applications

Synthesis Techniques and Characterization

  • Tritium Labeling : A compound possessing benzamide functionality underwent tritium labeling, revealing multiple labeled species and retaining stereochemical configuration. This technique is crucial for studying drug-receptor interactions and pharmacokinetics (Yang Hong et al., 2015).
  • Oxidation Methods : The oxidation of 3-(4-chlorophenylsulfanyl)-2-methylnaphtho[1,2-b]furan with 3-chloroperoxybenzoic acid was explored, leading to compounds with significant crystal structure interactions, highlighting the importance of molecular architecture in material science (H. Choi et al., 2008).

Reactivity and Interaction Studies

  • Molecular Interaction : The antagonist properties of similar compounds have been studied, providing insights into molecular interaction mechanisms with receptors, which are essential for drug design and understanding pharmacodynamics (J. Shim et al., 2002).
  • Inhibition Studies : Compounds with the sulfamoylbenzamide moiety have been examined as inhibitors against various enzymes, demonstrating potential therapeutic applications through enzyme inhibition (C. Supuran et al., 2013).

Antimicrobial and Anticancer Applications

  • Antimicrobial Activity : New thiourea derivatives have been synthesized and tested for their interaction with bacterial cells, showing significant anti-pathogenic activity, especially against strains known for biofilm growth. These findings suggest potential for developing novel antimicrobial agents (Carmen Limban et al., 2011).
  • Anticancer Agents : Indapamide derivatives have been synthesized and evaluated for pro-apoptotic activity on melanoma cell lines, with certain compounds demonstrating high growth inhibition. This research indicates the potential of benzamide derivatives as anticancer agents (Ö. Yılmaz et al., 2015).

Corrosion Inhibition

  • Mild Steel Protection : N-[(4-chlorophenyl)(morpholin-4-yl)methyl]benzamide showed significant inhibition efficiency on mild steel in sulphuric acid, indicating its potential as a corrosion inhibitor. The study highlights the compound's adsorption behavior and protective film formation against acid attack, critical for industrial applications (Anwar Sathiq M & Jamal Abdul Nasser A, 2021).

properties

IUPAC Name

N-(4-chlorophenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H17ClN2O4S/c1-22(13-17-3-2-12-26-17)27(24,25)18-10-4-14(5-11-18)19(23)21-16-8-6-15(20)7-9-16/h2-12H,13H2,1H3,(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QVOJCIGPQGKKFO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1=CC=CO1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H17ClN2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

404.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-chlorophenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.